Cas no 1242815-21-9 (dimethyl2-methyl-1-(piperazin-1-yl)propan-2-ylamine)

• Product Name: dimethyl2-methyl-1-(piperazin-1-yl)propan-2-ylamine
• CAS No: 1242815-21-9
• MF: C₁₀H₂₃N₃
• MW: 185.309722185135
• CID: 4580130
• PubChem ID: 50852334
• Update Time: 2025-10-23

dimethyl2-methyl-1-(piperazin-1-yl)propan-2-ylamine Chemical and Physical Properties

Names and Identifiers

• 1-Piperazineethanamine, N,N,α,α-tetramethyl-
• dimethyl[2-methyl-1-(piperazin-1-yl)propan-2-yl]amine
• dimethyl2-methyl-1-(piperazin-1-yl)propan-2-ylamine

• Inchi： 1S/C10H23N3/c1-10(2,12(3)4)9-13-7-5-11-6-8-13/h11H,5-9H2,1-4H3
• InChI Key： ZZIBEZRLOHBQFG-UHFFFAOYSA-N
• SMILES： C(N1CCNCC1)C(C)(C)N(C)C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-alkylpiperazines

Additional information on dimethyl2-methyl-1-(piperazin-1-yl)propan-2-ylamine

Dimethyl 2-methyl-1-(piperazin-1-yl)propan-2-ylamine (CAS No. 1242815-21-9): A Comprehensive Overview

Dimethyl 2-methyl-1-(piperazin-1-yl)propan-2-ylamine, identified by its CAS number 1242815-21-9, is a significant compound in the field of pharmaceutical research and development. This compound belongs to the class of piperazine derivatives, which are widely recognized for their diverse biological activities and potential therapeutic applications. The molecular structure of this compound features a piperazine ring linked to an aliphatic chain, which contributes to its unique chemical and pharmacological properties.

The< strong>dimethyl substituents at the 2-position of the piperazine ring enhance the lipophilicity of the molecule, making it more suitable for membrane permeability and thus potentially improving its bioavailability. Additionally, the presence of a secondary amine group at the 1-position allows for further functionalization, enabling the synthesis of more complex derivatives with tailored pharmacological profiles. These structural features make Dimethyl 2-methyl-1-(piperazin-1-yl)propan-2-ylamine a valuable scaffold for drug discovery and development.

In recent years, there has been growing interest in piperazine derivatives due to their role as intermediates in the synthesis of various therapeutic agents. One of the most notable applications of these compounds is in the development of central nervous system (CNS) drugs. Piperazine derivatives have been shown to interact with multiple neurotransmitter systems, including serotonin, dopamine, and norepinephrine, making them promising candidates for treating neurological disorders such as depression, anxiety, and schizophrenia.

Recent studies have highlighted the potential of Dimethyl 2-methyl-1-(piperazin-1-yl)propan-2-ylamine as a precursor in the synthesis of novel psychoactive substances (NPS). These studies have demonstrated that modifications to the piperazine ring can lead to compounds with enhanced binding affinity to specific receptors, thereby improving therapeutic efficacy. For instance, derivatives with< strong>dimethyl substituents have been found to exhibit potent activity at serotonin 5-HT2A receptors, which is crucial for the treatment of mood disorders.

The< strong>piperazin-1-yl moiety in Dimethyl 2-methyl-1-(piperazin-1-yl)propan-2-ylamine also contributes to its versatility as a pharmacophore. Piperazine-based compounds are known for their ability to cross the blood-brain barrier, which is essential for CNS drug delivery. Furthermore, the aliphatic chain extending from the piperazine ring provides a site for further chemical modifications, allowing researchers to fine-tune the pharmacokinetic properties of the molecule. This flexibility has made Dimethyl 2-methyl-1-(piperazin-1-yl)propan-2-ylamine a preferred choice for medicinal chemists seeking to develop new therapeutics.

In addition to its applications in CNS drug development, Dimethyl 2-methyl-1-(piperazin-1-yl)propan-2-ylamine has shown promise in other therapeutic areas. For example, it has been investigated as a potential intermediate in the synthesis of compounds targeting inflammatory pathways. Piperazine derivatives have been reported to modulate inflammatory responses by interacting with cytokine receptors and enzymes involved in pro-inflammatory signaling cascades. This makes them attractive candidates for treating chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The< strong>dimethyl and< strong>piperazin-substituted analogs have been particularly studied for their ability to inhibit enzymes like cyclooxygenase (COX) and lipoxygenase (LOX), which are key players in inflammation. By modulating these enzymes, Dimethyl 2-methyl-piperazinyl-substituted compounds can reduce pain and inflammation without the side effects associated with traditional nonsteroidal anti-inflammatory drugs (NSAIDs). This has opened up new avenues for developing safer and more effective anti-inflammatory therapies.

Recent advancements in synthetic chemistry have also enabled the preparation of more complex derivatives of Dimethyl 2-methyl-piperazinyl-substituted compounds using advanced techniques such as transition metal-catalyzed cross-coupling reactions. These methods allow for precise functionalization of the molecule, leading to novel analogs with improved pharmacological properties. For instance, palladium-catalyzed reactions have been used to introduce aryl or heteroaryl groups onto the piperazine ring, enhancing binding affinity and selectivity for target receptors.

The development of high-throughput screening (HTS) technologies has further accelerated the discovery process by allowing rapid evaluation of large libraries of piperazine derivatives. HTS has been instrumental in identifying lead compounds with promising pharmacological activity against various disease targets. Dimethyl 2-methyl-piperazinyl-substituted compounds have emerged as hits in several HTS campaigns due to their favorable physicochemical properties and biological activity.

In conclusion, Dimethyl 2-methyl-piperazinyl-substituted compounds represent a valuable class of molecules with diverse therapeutic applications. Their unique structural features make them suitable for modulating multiple biological pathways, including neurotransmitter systems and inflammatory pathways. Recent research has highlighted their potential in treating neurological disorders, chronic inflammatory diseases, and other conditions. With continued advancements in synthetic chemistry and drug discovery technologies, it is expected that these compounds will play an increasingly important role in future therapeutics.